Cas no 1280786-79-9 (1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one)

• Product Name: 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one
• CAS No: 1280786-79-9
• MF: C₁₀H₉BrClNO
• MW: 274.54156088829
• MDL: MFCD18434443
• CID: 1038956
• PubChem ID: 53216893
• Update Time: 2025-06-09

1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one
• A-3502
• MFCD18434443
• CS-0211979
• DB-249784
• AKOS015898049
• BS-20584
• DTXSID00682022
• 1280786-79-9
• 2-Pyrrolidinone, 1-(2-bromo-4-chlorophenyl)-

• MDL： MFCD18434443
• Inchi： 1S/C10H9BrClNO/c11-8-6-7(12)3-4-9(8)13-5-1-2-10(13)14/h3-4,6H,1-2,5H2
• InChI Key： LHDRAGZVVAMPCS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1C(CCC1)=O)Cl

Computed Properties

• Exact Mass: 272.95600
• Monoisotopic Mass: 272.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.29430

Additional information on 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one

Chemical Profile of 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one (CAS No. 1280786-79-9)

1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one (CAS No. 1280786-79-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the pyrrolidinone class, characterized by a six-membered nitrogen-containing ring fused with a carbonyl group. The presence of bromo and chloro substituents on the aromatic ring enhances its electronic properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one consists of a pyrrolidinone core linked to a biphenyl moiety with bromine and chlorine atoms at specific positions. This arrangement imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The compound’s physicochemical properties, such as solubility, stability, and metabolic profile, make it an attractive candidate for drug discovery programs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one has been extensively studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The bromo and chloro substituents on the aromatic ring are particularly noteworthy, as they serve as handles for further functionalization via cross-coupling reactions, allowing chemists to explore diverse chemical space.

One of the most compelling aspects of 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that modulate kinases and other critical signaling proteins. These findings highlight the compound’s potential as a building block for next-generation therapeutics.

The biological activity of 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one has been explored through both computational modeling and experimental validation. Computational studies have predicted its binding affinity to various protein targets, while experimental assays have provided insights into its pharmacological effects. Notably, preliminary data suggest that derivatives of this compound exhibit inhibitory activity against certain kinases, making them promising candidates for further development.

Advances in synthetic methodologies have further enhanced the accessibility of 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one, enabling researchers to generate libraries of analogs for high-throughput screening. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly valuable in introducing diverse functional groups while maintaining the core pyrrolidinone scaffold. This flexibility has allowed for the rapid exploration of structural variations and their impact on biological activity.

The pharmacokinetic profile of 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one is another area of active investigation. Understanding how this compound is metabolized and eliminated by the body is crucial for optimizing its therapeutic potential. Preclinical studies have begun to unravel its metabolic pathways, providing insights into potential drug-drug interactions and dosing regimens. These findings are essential for translating preclinical success into clinical efficacy.

In conclusion, 1-(2-Bromo-4-chlorophenyl)pyrrolidin-2-one (CAS No. 1280786-79-9) represents a significant advancement in pharmaceutical chemistry due to its structural features and biological promise. Its role as an intermediate in drug discovery underscores its importance in developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.